molecular formula C16H12O2 B1335014 2H-1-Benzopyran-3-carboxaldehyde, 2-phenyl- CAS No. 57543-47-2

2H-1-Benzopyran-3-carboxaldehyde, 2-phenyl-

Cat. No. B1335014
CAS RN: 57543-47-2
M. Wt: 236.26 g/mol
InChI Key: ZBKURGXVANGNSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2H-1-Benzopyran-3-carboxaldehyde, 2-phenyl- is a useful research compound. Its molecular formula is C16H12O2 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-1-Benzopyran-3-carboxaldehyde, 2-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-1-Benzopyran-3-carboxaldehyde, 2-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

57543-47-2

Product Name

2H-1-Benzopyran-3-carboxaldehyde, 2-phenyl-

Molecular Formula

C16H12O2

Molecular Weight

236.26 g/mol

IUPAC Name

2-phenyl-2H-chromene-3-carbaldehyde

InChI

InChI=1S/C16H12O2/c17-11-14-10-13-8-4-5-9-15(13)18-16(14)12-6-2-1-3-7-12/h1-11,16H

InChI Key

ZBKURGXVANGNSK-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2C(=CC3=CC=CC=C3O2)C=O

Canonical SMILES

C1=CC=C(C=C1)C2C(=CC3=CC=CC=C3O2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 26 g 4-chloro-3-formyl-flav-3-ene and 7.1 g sodium hydrosulfide hydrate in 400 ml ethanol is refluxed for 3 hours and allowed to stand overnight at room temperature. The reaction mixture is evaporated to dryness and the residue dissolved in methylene chloride. The precipitate is filtered and the organic solution is evaporated. The residue is recrystallized in a mixture of hexane and toluene. Pure 4-(2"H-3"-formyl-2"-phenyl-1"-benzopyran-4"-yl-thio)-3-formyl-flav-3-ene is obtained as yellow crystals; m.p. 193°-194° C.
Name
4-chloro-3-formyl-flav-3-ene
Quantity
26 g
Type
reactant
Reaction Step One
Quantity
7.1 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.